Cas no 226561-02-0 (3(2H)-Benzofuranone,2-[(3,5-dihydroxy-4-methoxyphenyl)methyl]-2,4,6-trihydroxy-, (-)-)
3(2H)-Benzofuranone,2-[(3,5-dihydroxy-4-methoxyphenyl)methyl]-2,4,6-trihydroxy-, (-)- Chemical and Physical Properties
Names and Identifiers
-
- 3(2H)-Benzofuranone,2-[(3,5-dihydroxy-4-methoxyphenyl)methyl]-2,4,6-trihydroxy-, (-)-
- 2-(3,5-Dihydroxy-4-methoxybenzyl)-2,4,6-trihydroxy-1-benzofuran-3 (2H)-one
- Amaronol B
- [ "" ]
- Amaronola B
- 2-[(3, 5-dihydroxy-4-methoxyphenyl)methyl]-2, 4, 6-trihydroxy-1-benzofuran-3-one
- 226561-02-0
- (-)-2-((3,5-Dihydroxy-4-methoxyphenyl)methyl)-2,4,6-trihydroxy-3(2H)-benzofuranone
- LMPK12130075
- AKOS032961620
- DTXSID501131607
- 2-[(3,5-dihydroxy-4-methoxy-phenyl)methyl]-2,4,6-trihydroxy-benzofuran-3-one
- InChI=1/C16H14O8/c1-23-14-10(19)2-7(3-11(14)20)6-16(22)15(21)13-9(18)4-8(17)5-12(13)24-16/h2-5,17-20,22H,6H2,1H3
- Amarol B
- (-)-2-[(3,5-Dihydroxy-4-methoxyphenyl)methyl]-2,4,6-trihydroxy-3(2H)-benzofuranone
- YCDTYNVODFTPCZ-UHFFFAOYSA-
- CS-0023444
- HY-N2865
- CHEBI:183207
- 2-[(3,5-dihydroxy-4-methoxyphenyl)methyl]-2,4,6-trihydroxy-1-benzofuran-3-one
- 3(2H)-Benzofuranone, 2-[(3,5-dihydroxy-4-methoxyphenyl)methyl]-2,4,6-trihydroxy-
- 2-[(3,5-dihydroxy-4-methoxyphenyl)methyl]-2,4,6-trihydroxy-1-benzouran-3-one
- CHEMBL522439
- FS-9619
- DA-60971
-
- Inchi: 1S/C16H14O8/c1-23-14-10(19)2-7(3-11(14)20)6-16(22)15(21)13-9(18)4-8(17)5-12(13)24-16/h2-5,17-20,22H,6H2,1H3
- InChI Key: YCDTYNVODFTPCZ-UHFFFAOYSA-N
- SMILES: O1C2C=C(C=C(C=2C(C1(CC1C=C(C(=C(C=1)O)OC)O)O)=O)O)O
Computed Properties
- Exact Mass: 334.06900
- Monoisotopic Mass: 334.06886740g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 473
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 137Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.7±0.1 g/cm3
- Boiling Point: 724.7±60.0 °C at 760 mmHg
- Flash Point: 272.9±26.4 °C
- PSA: 136.68000
- LogP: 1.02400
- Vapor Pressure: 0.0±2.5 mmHg at 25°C
3(2H)-Benzofuranone,2-[(3,5-dihydroxy-4-methoxyphenyl)methyl]-2,4,6-trihydroxy-, (-)- Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
3(2H)-Benzofuranone,2-[(3,5-dihydroxy-4-methoxyphenyl)methyl]-2,4,6-trihydroxy-, (-)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A86410-5mg |
2-(3,5-Dihydroxy-4-methoxybenzyl)-2,4,6-trihydroxy-1-benzofuran-3 (2H)-one |
226561-02-0 | 5mg |
¥4800.0 | 2021-09-10 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3405-1 mg |
Amaronol B |
226561-02-0 | 1mg |
¥2915.00 | 2022-04-26 | ||
| A2B Chem LLC | AF65807-10mg |
Amaronol B |
226561-02-0 | ≥97% | 10mg |
$977.00 | 2024-04-20 | |
| A2B Chem LLC | AF65807-20mg |
Amaronol B |
226561-02-0 | ≥97% | 20mg |
$1777.00 | 2024-04-20 | |
| A2B Chem LLC | AF65807-50mg |
Amaronol B |
226561-02-0 | ≥97% | 50mg |
$3544.00 | 2024-04-20 | |
| A2B Chem LLC | AF65807-100mg |
Amaronol B |
226561-02-0 | ≥97% | 100mg |
$6444.00 | 2024-04-20 | |
| A2B Chem LLC | AF65807-5mg |
Amaronol B |
226561-02-0 | ≥97% | 5mg |
$544.00 | 2024-04-20 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3405-1mg |
Amaronol B |
226561-02-0 | 98% | 1mg |
¥ 5328 | 2023-09-07 |
3(2H)-Benzofuranone,2-[(3,5-dihydroxy-4-methoxyphenyl)methyl]-2,4,6-trihydroxy-, (-)- Related Literature
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Additional information on 3(2H)-Benzofuranone,2-[(3,5-dihydroxy-4-methoxyphenyl)methyl]-2,4,6-trihydroxy-, (-)-
3(2H)-Benzofuranone, 2-[(3,5-dihydroxy-4-methoxyphenyl)methyl]-2,4,6-trihydroxy-, (-)- (CAS No. 226561-02-0): An Overview
3(2H)-Benzofuranone, 2-[(3,5-dihydroxy-4-methoxyphenyl)methyl]-2,4,6-trihydroxy-, (-)- (CAS No. 226561-02-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and natural product research. This compound, often referred to by its systematic name or CAS number, exhibits a unique structure that includes multiple hydroxyl groups and a benzofuranone core. These structural features contribute to its diverse biological activities and potential therapeutic applications.
The benzofuranone scaffold is a well-known motif in natural products and synthetic compounds, often associated with antioxidant, anti-inflammatory, and anticancer properties. The presence of multiple hydroxyl groups in the 3(2H)-Benzofuranone, 2-[(3,5-dihydroxy-4-methoxyphenyl)methyl]-2,4,6-trihydroxy-, (-)- structure further enhances its ability to interact with various biological targets. Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents for a range of diseases.
One of the key areas of research involving 3(2H)-Benzofuranone, 2-[(3,5-dihydroxy-4-methoxyphenyl)methyl]-2,4,6-trihydroxy-, (-)- is its potential as an antioxidant. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in numerous chronic diseases such as cardiovascular disease, neurodegenerative disorders, and cancer. Studies have shown that this compound exhibits strong antioxidant activity in vitro and in vivo, making it a promising candidate for further development.
In addition to its antioxidant properties, 3(2H)-Benzofuranone, 2-[(3,5-dihydroxy-4-methoxyphenyl)methyl]-2,4,6-trihydroxy-, (-)- has been investigated for its anti-inflammatory effects. Inflammation is a complex biological response that can lead to tissue damage and contribute to the progression of various diseases. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. These findings suggest that it may have therapeutic potential in treating inflammatory conditions such as arthritis and inflammatory bowel disease.
The anticancer properties of 3(2H)-Benzofuranone, 2-[(3,5-dihydroxy-4-methoxyphenyl)methyl]-2,4,6-trihydroxy-, (-)- have also been explored. Cancer is a leading cause of mortality worldwide, and there is a continuous need for new and effective treatments. Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. It has been tested against various cancer cell lines and has demonstrated promising results in inhibiting tumor growth and metastasis.
Another area of interest is the potential use of 3(2H)-Benzofuranone, 2-[(3,5-dihydroxy-4-methoxyphenyl)methyl]-2,4,6-trihydroxy-, (-)- in neuroprotective applications. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by the progressive loss of neurons and cognitive decline. Research has indicated that this compound can protect neurons from oxidative stress and promote neuronal survival. These findings suggest that it may have potential as a neuroprotective agent in the treatment of these debilitating conditions.
The synthesis of 3(2H)-Benzofuranone, 2-[(3,5-dihydroxy-4-methoxyphenyl)methyl]-2,4,6-trihydroxy-, (-)- has been extensively studied to optimize its production for pharmaceutical applications. Various synthetic routes have been developed to improve yield and purity while minimizing side reactions. One common approach involves the condensation of appropriate phenolic derivatives with benzofuranone precursors followed by selective hydroxylation steps. The enantiopure form of the compound can be obtained through chiral resolution or asymmetric synthesis techniques.
Despite its promising biological activities, further research is needed to fully understand the mechanisms underlying the therapeutic effects of 3(2H)-Benzofuranone, 2-[(3,5-dihydroxy-4-methoxyphenyl)methyl]-2,4,6-trihydroxy-, (-)-. Preclinical studies are ongoing to evaluate its safety and efficacy in animal models before advancing to clinical trials. These studies will provide valuable insights into its pharmacokinetics and pharmacodynamics properties.
In conclusion, 3(2H)-Benzofuranone, 2-[(3,5-dihydroxy-4-methoxyphenyl)methyl]-2,4,6-trihydroxy-, (-)- (CAS No. 226561-02-0) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structure and diverse biological activities make it an attractive candidate for further development as a novel drug candidate. Ongoing research continues to uncover new applications and mechanisms of action for this intriguing molecule.
226561-02-0 (3(2H)-Benzofuranone,2-[(3,5-dihydroxy-4-methoxyphenyl)methyl]-2,4,6-trihydroxy-, (-)-) Related Products
- 226560-96-9(3(2H)-Benzofuranone,2,4,6-trihydroxy-2-[(3,4,5-trihydroxyphenyl)methyl]-, (+)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)